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Compound of Interest

Compound Name: Urb602

Cat. No.: B1682065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the intraperitoneal (i.p.) injection of

URB602, a selective inhibitor of monoacylglycerol lipase (MGL). The following protocols and

data have been compiled from preclinical research to assist in the effective design and

execution of in vivo studies.

Introduction
URB602, with the chemical name [1,1'-biphenyl]-3-yl-carbamic acid, cyclohexyl ester, is a

valuable research tool for investigating the endocannabinoid system.[1] Its primary mechanism

of action is the inhibition of MGL, the enzyme responsible for the degradation of the

endocannabinoid 2-arachidonoylglycerol (2-AG).[2][3][4] By inhibiting MGL, URB602 elevates

the levels of 2-AG in tissues, thereby potentiating its signaling through cannabinoid receptors

(CB1 and CB2).[5][6][7] This modulation of the endocannabinoid system has been shown to

produce anti-inflammatory and anti-nociceptive effects in various animal models.[5][8]

Physicochemical Properties and Solubility
URB602 is a crystalline solid with a molecular weight of 295.4 g/mol .[9] It is soluble in organic

solvents such as dimethyl sulfoxide (DMSO), ethanol, and dimethylformamide (DMF).[9][10] Its

solubility in ethanol is approximately 10 mg/mL, and in DMSO and DMF, it is around 30 mg/mL.

[9][10] For in vivo applications, URB602 is typically first dissolved in an organic solvent like
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DMSO and then diluted in an aqueous vehicle, often with the aid of a surfactant like Tween 80

or Cremophor to maintain solubility.[5][11]

Data Presentation
Table 1: Solubility of URB602

Solvent Solubility Reference

Ethanol ~10 mg/mL [9]

DMSO ~30 mg/mL [9][10]

DMF ~30 mg/mL [9][10]

DMSO:PBS (pH 7.2) (1:1) ~0.25 mg/mL [9][10]

Table 2: Summary of Intraperitoneal URB602 Dosing in
Rodent Models
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Animal Model Doses (mg/kg) Vehicle Key Findings Reference

Mice (acute

inflammation)
1, 5, 10

10% DMSO, 1

drop Tween 80

per 2-3 mg

compound, 90%

saline

Dose-dependent

anti-inflammatory

and anti-

nociceptive

effects, mediated

by CB2

receptors.

[5]

Mice

(neuropathic

pain)

Not specified for

i.p.

Not specified for

i.p.

Peripheral

administration

alleviates

mechanical

allodynia and

thermal

hyperalgesia.

[12]

Rats

(inflammatory

pain)

0.001 - 600 µg

(intraplantar)

1:1:1:17 mixture

of

DMSO:ethanol:C

remophor:saline

Dose-dependent

antinociceptive

effects.

[11]

Rats

(neuropathic

pain)

Not specified for

i.p.

Not specified for

i.p.

Peripheral

administration

significantly

decreased

mechanical

allodynia and

thermal

hyperalgesia.

[13]

Experimental Protocols
Protocol 1: Preparation of URB602 for Intraperitoneal
Injection in Mice
This protocol is based on a study investigating the anti-inflammatory and anti-nociceptive

effects of URB602 in a murine model of acute inflammation.[5]
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Materials:

URB602 powder

Dimethyl sulfoxide (DMSO)

Tween 80

Sterile 0.9% saline

Sterile microcentrifuge tubes

Vortex mixer

Sterile syringes and needles (25-27 gauge)

Procedure:

Weighing URB602: Accurately weigh the desired amount of URB602 powder.

Initial Dissolution: Dissolve the URB602 powder in 10% of the final desired volume of

DMSO. For example, for a final volume of 1 mL, use 100 µL of DMSO.

Addition of Surfactant: Add one drop of Tween 80 for every 2-3 mg of URB602 to the DMSO

solution. This is crucial for maintaining the solubility of URB602 when diluted with saline.

Vortexing: Vortex the mixture thoroughly until the URB602 is completely dissolved and the

solution is clear.

Dilution with Saline: Add 90% of the final desired volume of sterile 0.9% saline to the mixture.

Final Mixing: Vortex the solution again to ensure a homogenous suspension. The final

vehicle composition will be 10% DMSO, Tween 80, and 90% saline.

Administration: Administer the prepared URB602 solution to the mice via intraperitoneal

injection at the desired dosage. The injection volume should not exceed 10 mL/kg.[14]

Protocol 2: Intraperitoneal Injection Procedure in Mice

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://www.benchchem.com/product/b1682065?utm_src=pdf-body
https://animalcare.ubc.ca/sites/default/files/documents/TECH%2010%20IP%20Injections%20in%20the%20Mouse%20and%20Rat.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This is a general guide for performing an intraperitoneal injection in mice, compiled from

standard laboratory procedures.[14][15][16]

Materials:

Prepared URB602 solution

Sterile syringe and needle (25-27 gauge)

70% ethanol or other suitable disinfectant

Gauze pads

Procedure:

Animal Restraint: Gently but firmly restrain the mouse by scruffing the back of the neck to

immobilize the head and body.

Positioning: Turn the mouse to expose its abdomen. The hindquarters can be secured with

the little finger of the same hand.

Injection Site Identification: The preferred injection site is the lower right quadrant of the

abdomen. This location avoids the cecum on the left side and the bladder in the midline.

Disinfection: Swab the injection site with a gauze pad soaked in 70% ethanol.

Needle Insertion: Insert the needle, bevel up, at a 15-30 degree angle into the abdominal

cavity. Be careful not to insert the needle too deeply to avoid puncturing internal organs.

Aspiration: Gently pull back on the plunger to ensure no fluid (e.g., blood or urine) is

aspirated. If fluid is drawn, withdraw the needle and reinject at a different site with a new

sterile needle.

Injection: Once proper placement is confirmed, slowly and steadily inject the URB602
solution.

Needle Withdrawal: Withdraw the needle smoothly.
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Post-injection Monitoring: Return the mouse to its cage and monitor for any signs of distress

or adverse reactions.
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Caption: URB602 signaling pathway.
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Caption: URB602 intraperitoneal injection workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Intraperitoneal
Injection of URB602]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682065#urb602-intraperitoneal-injection-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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